Cas no 2172461-44-6 (3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine
• CAS No: 2172461-44-6
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6454943
• PubChem ID: 165529179
• Update Time: 2025-05-19

3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine
• EN300-1460871
• [3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutyl]methanamine
• 2172461-44-6

• Inchi： 1S/C13H17F2NO/c1-9-3-4-11(17-2)10(5-9)12(8-16)6-13(14,15)7-12/h3-5H,6-8,16H2,1-2H3
• InChI Key： ZMGUCRMFIKPCAB-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C)C=CC=2OC)(CN)C1)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine

Research Brief on 3,3-Difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine (CAS: 2172461-44-6)

In recent years, the compound 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine (CAS: 2172461-44-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanamine core and difluoro substitution, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine involves a multi-step process that emphasizes the introduction of the difluoro and methoxy-methylphenyl groups to the cyclobutyl ring. Recent studies have optimized this process to improve yield and purity, with particular attention paid to the stereochemistry of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Pharmacologically, this compound has demonstrated notable activity as a modulator of serotonin and dopamine receptors, making it a candidate for the treatment of mood disorders such as depression and anxiety. In vitro studies have revealed its high affinity for specific receptor subtypes, while in vivo models have shown improved behavioral outcomes in rodent studies. Additionally, its difluoro substitution has been linked to enhanced metabolic stability, a critical factor in drug development. Researchers are also exploring its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, though these investigations are still in the early stages.

Despite these promising findings, challenges remain in the clinical translation of 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine. Issues such as bioavailability, potential off-target effects, and long-term safety profiles require further investigation. Current research efforts are focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 3,3-difluoro-1-(2-methoxy-5-methylphenyl)cyclobutylmethanamine represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural features and promising pharmacological profile position it as a potential lead compound for future therapeutics. Continued research and development will be essential to fully realize its therapeutic potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing such innovative compounds from the bench to the bedside.